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Compound of Interest

Compound Name: Methyl 3-formyl-4-nitrobenzoate

Cat. No.: B127592

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for
Methyl 3-formyl-4-nitrobenzoate (CAS No. 148625-35-8). The information presented is
intended to support laboratory safety protocols and ensure the well-being of personnel working
with this compound. All data is synthesized from available safety data sheets and chemical

supplier information.

Chemical and Physical Properties

Methyl 3-formyl-4-nitrobenzoate is a solid organic compound.[1] Key physical and chemical
data are summarized in the table below for easy reference.
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Property Value Reference
CAS Number 148625-35-8 [2][3]
Molecular Formula CoH7NOs [3]
Molecular Weight 209.16 g/mol [3]
Appearance Solid [1]

Melting Point 72-76 °C [1]

Purity Typically 297% [11[3]
Storage Temperature Room temperature [11[3]

Hazard Identification and GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), Methyl 3-formyl-4-nitrobenzoate is classified with specific hazards that necessitate
careful handling.

GHS Classification Details

GHS Pictograms To be determined based on full SDS
Signal Word To be determined based on full SDS
Hazard Statements To be determined based on full SDS

P403: Store in a well-ventilated place. P501:
] Dispose of contents/container in accordance
Precautionary Statements ) ) ] ] )
with local/regional/national/international

regulations.

Note: A complete GHS classification was not available in the searched documents. Users
should consult the specific Safety Data Sheet provided by their supplier for full details.

Handling and Storage

Proper handling and storage procedures are critical to minimize risk.
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Handling:

e Avoid contact with skin, eyes, and clothing.

o Ensure adequate ventilation during use.

¢ Wash hands thoroughly after handling.

Storage:

» Store in a tightly closed container.

o Keep in a dry, dark, and well-ventilated place.[4]
« Store at room temperature.[1][3]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling Methyl 3-formyl-
4-nitrobenzoate to prevent exposure.
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Caption: Required Personal Protective Equipment (PPE) for handling Methyl 3-formyl-4-
nitrobenzoate.
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First Aid Measures

In the event of exposure, follow these first aid protocols immediately.

First Aid Response

Exposure Route

Do NOT induce vomiting.

Seek immediate medical attention.
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Caption: First aid procedures for different routes of exposure to Methyl 3-formyl-4-
nitrobenzoate.

Accidental Release Measures

In the case of a spill, a systematic approach is necessary to ensure safety and proper cleanup.
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Chemical Spill Occurs

Evacuate Immediate Area

!

Ensure Adequate Ventilation

!

Wear Appropriate PPE

Contain the Spill
(e.g., with absorbent material)

Collect Spilled Material

Dispose of Waste in
Accordance with Regulations

Clean the Spill Area

Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to an accidental spill of Methyl 3-formyl-4-nitrobenzoate.
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Fire-Fighting Measures

Detailed information on suitable and unsuitable extinguishing media, as well as specific
hazards arising from the chemical in a fire, should be obtained from the supplier-specific Safety
Data Sheet. General guidance for chemical fires includes:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Specific Hazards: Combustion may produce toxic fumes of carbon oxides and nitrogen
oxides.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Disposal Considerations

Dispose of Methyl 3-formyl-4-nitrobenzoate and its container in accordance with all
applicable local, state, and federal regulations.[3] It is recommended to hand over the waste to
an authorized disposal company.

Toxicological Information

No specific quantitative toxicological data such as LD50 or LC50 values were available in the
searched public documents. The compound may be irritating to the eyes, skin, and respiratory
system. Users must refer to the comprehensive Safety Data Sheet from their supplier for
detailed toxicological information.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of Methyl 3-formyl-4-
nitrobenzoate are not publicly available. Researchers planning to conduct such studies should
adhere to established OECD (Organisation for Economic Co-operation and Development)
guidelines for testing of chemicals for acute oral, dermal, and inhalation toxicity, as well as for
skin and eye irritation/corrosion.
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This document is intended as a guide and is not a substitute for a formal risk assessment or the
information provided in a manufacturer's Safety Data Sheet (SDS). Always consult the SDS for
your specific product before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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